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For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of CCT251545, a potent and selective
chemical probe for the Mediator complex-associated kinases, Cyclin-Dependent Kinase 8
(CDKS8) and Cyclin-Dependent Kinase 19 (CDK19). CCT251545 was initially discovered as a
small-molecule inhibitor of the WNT signaling pathway through a high-throughput cell-based
screen.[1][2][3] It is an orally bioavailable compound that has demonstrated utility in exploring
the roles of CDK8 and CDK19 in human disease and has shown anti-tumor activity in
preclinical models.[1][2][4][5]

Selectivity and Potency Profile

CCT251545 is a high-affinity ligand for CDK8 and CDK19, acting as an ATP-competitive
inhibitor.[3][6] Its potent inhibitory activity against these primary targets translates to strong
suppression of WNT pathway signaling in cellular assays. While highly selective, a broad
kinase screen has identified a limited number of off-target kinases that are inhibited at higher
concentrations.

On-Target Activity
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The potency of CCT251545 has been quantified through various biochemical and cell-based
assays. It demonstrates nanomolar efficacy in inhibiting its primary targets, CDK8 and CDK19,
and the downstream WNT signaling pathway.

Target/Assay Assay Type IC50 Value (nM) Reference
Cell-based (7dF3

WNT Signaling 5 [1121141171
cells)

Biochemical (Reporter
CDK19 ] 6 [6]
Displacement)

Biochemical (Reporter
CDK8 . 7 [6]
Displacement)

pPSTAT1-Ser727

o Cell-based 9 [6]
Inhibition

WNT Signali Cell-based 0.035 [1]
Ignhalin .
gnafing (COLO205-F1756)

Off-Target Selectivity Profile

The selectivity of CCT251545 was assessed against a broad panel of kinases and other
protein targets. It exhibits greater than 100-fold selectivity for CDK8/19 over 291 other kinases.
[1][3][8][9] A screen of 293 kinases at a 1 uM concentration showed that only six were inhibited
by more than 50%.[6] The IC50 values for confirmed off-target hits are summarized below.

Off-Target Kinase IC50 Value (nM) Reference
PRKCQ 122 [6]

GSK3a 462 [1][6]
GSK3B 690 [11[6]
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Other Off-Targets IC50 Value (pM) Reference
5-HT transporter (h) 3.6 [6]
k(KOP) 4.4 [6]
Tankyrase 2 (TNKS2) 15.0 [7]

Mechanism of Action and Signhaling Pathways

CCT251545 inhibits the kinase activity of CDK8 and CDK19, which are components of the
Mediator complex. This complex plays a crucial role in regulating transcription by RNA
polymerase Il. By inhibiting CDK8/19, CCT251545 modulates the expression of genes
regulated by multiple signaling pathways, most notably the WNT pathway.[1][2][3] It also affects
the phosphorylation of other key transcription factors, such as STAT1.[1][3][8]

WNT Signaling Pathway Inhibition

In the canonical WNT pathway, the binding of WNT ligands to Frizzled receptors leads to the
stabilization of B-catenin, which then translocates to the nucleus. In the nucleus, (-catenin
associates with TCF/LEF transcription factors to drive the expression of target genes. CDKS,
as part of the Mediator complex, is recruited to these sites and is thought to regulate
transcriptional output. CCT251545 inhibits CDK8/19 kinase activity, leading to the suppression

of WNT target gene expression.
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Caption: CCT251545 inhibits CDK8/19, blocking WNT target gene transcription.

STAT1 Phosphorylation Biomarker

The phosphorylation of STAT1 at serine 727 (STAT1-Ser727) has been identified as a robust
pharmacodynamic biomarker of CDK8 kinase activity.[3][8] Inhibition of CDK8/19 by

CCT251545 |eads to a measurable decrease in the levels of phosphorylated STAT1-Ser727,
which can be used to confirm target engagement in both in vitro and in vivo settings.[3][8][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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